Cas no 122159-17-5 (3-(4-(Trifluoromethyl)phenyl)thiophene)
122159-17-5 structure
Product Name:3-(4-(Trifluoromethyl)phenyl)thiophene
CAS No:122159-17-5
MF:C11H7F3S
MW:228.233492136002
CID:3056745
PubChem ID:7176328
Update Time:2025-04-21
3-(4-(Trifluoromethyl)phenyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(Trifluoromethyl)phenyl)thiophene
- 3-[4-(trifluoromethyl)phenyl]thiophene
- 3-(4-Trifluoromethyl-phenyl)-thiophene
- AKOS004118777
- HS-6110
- DTXSID40924099
- 122159-58-4
- 122159-17-5
- SCHEMBL2289309
- 3-(4-trifluoromethylphenyl)-thiophene
-
- Inchi: 1S/C11H7F3S/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9/h1-7H
- InChI Key: ODBMKCKBKQEWKI-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 228.02205588Da
- Monoisotopic Mass: 228.02205588Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 28.2Ų
3-(4-(Trifluoromethyl)phenyl)thiophene Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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